N-((3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl)methyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide

• IUPAC Name: N-[[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl]-3-methoxy-1-methylpyrazole-4-carboxamide
• InChI: InChI=1S/C15H19F2N5O3/c1-22-8-10(14(20-22)24-2)13(23)18-7-11-19-12(21-25-11)9-3-5-15(16,17)6-4-9/h8-9H,3-7H2,1-2H3,(H,18,23)
• InChI Key: KYSSASTXARURCH-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)OC)C(=O)NCC2=NC(=NO2)C3CCC(CC3)(F)F
• Molecular Formula: C15H19F2N5O3
• Molecular Weight: 355.34 g/mol
• CAS No.: 2034231-53-1

Description

N-((3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl)methyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C15H19F2N5O3 and its molecular weight is 355.346. The purity is usually 95%.
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Scientific Research Applications

• Synthesis and Characterization : A study focused on the synthesis and characterization of similar compounds, highlighting the methods used to create and analyze these chemical structures, which can be vital for further research and development in this field (Hassan, Hafez, & Osman, 2014).

• Identification and Analysis of Research Chemicals : Research on the identification and characterization of a compound similar to the one emphasizes the importance of correctly identifying and analyzing research chemicals, which can be crucial for their safe and effective use in scientific studies (McLaughlin et al., 2016).

• Antifungal Activity : A study investigating the antifungal activity of related compounds provides insights into the potential use of these chemicals in combating fungal infections, particularly in agricultural contexts (Du et al., 2015).

• Potential as PET Imaging Agents : Research on the synthesis of compounds with similar structures for use in positron emission tomography (PET) imaging suggests potential applications in medical imaging and diagnostics (Wang, Gao, Miller, & Zheng, 2013).

• Herbicidal Activity : Another study explored the herbicidal activity of pyrazole-4-carboxamide derivatives, indicating the potential agricultural applications of these compounds in controlling weed growth (Ohno et al., 2004).

• Antimicrobial Activity : Research on the synthesis and evaluation of new derivatives for their antimicrobial activity highlights the potential use of these compounds in medical and pharmaceutical fields (Aytemir, Erol, Hider, & Özalp, 2003).

• Insecticidal Activity : A study on the insecticidal activity and structure-activity relationships of novel anthranilic diamides analogs containing 1,3,4-oxadiazole rings demonstrates the potential of these compounds in pest control (Qi et al., 2014).